Cas no 72631-80-2 ((1H-imidazol-5-yl)methanamine dihydrochloride)

• Product Name: (1H-imidazol-5-yl)methanamine dihydrochloride
• CAS No: 72631-80-2
• MF: C₄H₉Cl₂N₃
• MW: 170.040358304977
• MDL: MFCD09056757
• CID: 1038831
• PubChem ID: 12408175
• Update Time: 2025-05-20

(1H-imidazol-5-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1H-Imidazol-4-yl)methanamine dihydrochloride
• (1H-Imidazol-4-yl)methamine dihydrochloride
• 1H-Imidazol-4-ylmethylamine dihydrochloride
• C4H9Cl2N3
• 4-(aminomethyl)imidazol
• 4-imidazolylmethylamine dihydrochloride
• ANW-70506
• BESTIPHARMA 585-648
• C-(1(3)H-Imidazol-4-yl)-methylamin, Dihydrochlorid
• C-(1(3)H-imidazol-4-yl)-methylamine, dihydrochloride
• C-(1H-imidazol-4-yl)methylamine dihydrochloride
• CTK5D6597
• imidazole-4-methanamine dihydrochloride
• SureCN1308551
• (1H-Imidazol-4-ylmethyl)amine dihydrochloride
• 4-(Aminomethyl)imidazole dihydrochloride
• (1H-imidazol-5-yl)methanamine dihydrochloride
• 1H-imidazol-4-ylmethanamine dihydrochloride
• 1h-imidazol-4-ylmethanamine 2hcl
• SHZKSYVHYHSHGU-UHFFFAOYSA-N
• 1263AC
• (1H-Imidazol-5-yl)methanamine diHCl
• C-(1H-Imidazol-4(5)-yl)-methylamine dihydrochloride
• AMY7828
• 5-(Aminomethyl)-1H-imidazole dihydrochloride
• EN300-82476
• MFCD09056757
• 1-(1H-IMIDAZOL-4-YL)METHANAMINE DIHYDROCHLORIDE
• AS-39552
• 1-(1H-Imidazol-5-yl)methanamine--hydrogen chloride (1/2)
• MB06927
• CS-W020523
• C-(1H-Imidazol-4-yl)-methylamine dihydrochloride
• SCHEMBL18226068
• SCHEMBL1308551
• 72631-80-2
• FT-0678428
• Z1250100778
• (1H-Imidazol-4-yl)methanamine 2HCl
• AKOS015845549
• (1H-Imidazol-4-yl)methanaminedihydrochloride
• 4-(amino-methyl)-1H-imidazole dihydrochloride
• DTXSID40496862
• 1H-imidazol-5-ylmethanamine;dihydrochloride
• SY018114
• A854087
• AKOS016034921
• DB-110615

• MDL： MFCD09056757
• Inchi： 1S/C4H7N3.2ClH/c5-1-4-2-6-3-7-4;;/h2-3H,1,5H2,(H,6,7);2*1H
• InChI Key： SHZKSYVHYHSHGU-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C=NC=C1CN

Computed Properties

• Exact Mass: 169.0173527g/mol
• Monoisotopic Mass: 169.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 54.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7

Experimental Properties

• Melting Point: 246-247 ºC

(1H-imidazol-5-yl)methanamine dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Additional information on (1H-imidazol-5-yl)methanamine dihydrochloride

Compound CAS No. 72631-80-2: (1H-imidazol-5-yl)methanamine Dihydrochloride

The compound with CAS No. 72631-80-2, commonly referred to as (1H-imidazol-5-yl)methanamine dihydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its imidazole ring structure, which is a five-membered heterocyclic aromatic compound containing two nitrogen atoms. The imidazole ring is a fundamental structural motif in various biologically active molecules, including pharmaceutical agents and natural products.

Recent studies have highlighted the potential of (1H-imidazol-5-yl)methanamine dihydrochloride in drug discovery and development. Its unique chemical properties, such as high stability and reactivity, make it an ideal candidate for exploring new therapeutic agents. Researchers have been particularly interested in its ability to act as a precursor for the synthesis of more complex molecules with potential pharmacological activities.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution and acid-base chemistry. The dihydrochloride salt form is often preferred due to its enhanced solubility in aqueous media, which facilitates its use in various laboratory settings and industrial applications.

In terms of applications, (1H-imidazol-5-yl)methanamine dihydrochloride has been utilized in the development of novel anti-inflammatory agents and antioxidants. Its ability to scavenge free radicals and modulate inflammatory pathways has been extensively studied in recent years. For instance, a study published in 2023 demonstrated its potential as a lead compound for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

Moreover, this compound has shown promise in the field of oncology. Preclinical studies have indicated that it may possess anti-cancer properties by inhibiting the growth of cancer cells through mechanisms such as apoptosis induction and cell cycle arrest. These findings underscore the importance of further research into its therapeutic potential.

From a structural standpoint, the imidazole ring in (1H-imidazol-5-yl)methanamine dihydrochloride plays a critical role in determining its chemical reactivity and biological activity. The nitrogen atoms within the ring contribute to hydrogen bonding capabilities, which are essential for interactions with biological targets such as enzymes and receptors.

In conclusion, CAS No. 72631-80-2 represents a valuable compound with diverse applications across multiple scientific disciplines. Its structural features and chemical properties make it an attractive target for further research and development in the fields of pharmacology, materials science, and beyond.